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Compound of Interest

Compound Name: Sodium Salicylate

Cat. No.: B10753795 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sodium salicylate is the sodium salt of salicylic acid, widely used in medicine as an analgesic

and antipyretic. It also serves as a non-steroidal anti-inflammatory drug (NSAID). Accurate

quantification of sodium salicylate in various solutions is crucial for pharmaceutical quality

control, formulation development, and clinical monitoring. This application note details a robust

and straightforward colorimetric method for the quantification of sodium salicylate using a UV-

Visible spectrophotometer.

Principle of the Method
The quantification is based on the reaction between the phenolic hydroxyl group of the

salicylate ion and ferric ions (Fe³⁺) in a slightly acidic medium. This reaction forms a distinct

violet-colored iron-salicylate complex.[1] The intensity of the color produced is directly

proportional to the concentration of sodium salicylate in the sample, which allows for accurate

quantification by measuring the absorbance of the solution.[2] The relationship between

absorbance and concentration is defined by the Beer-Lambert Law:

A = εlc

Where A is the absorbance (unitless).
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ε (epsilon) is the molar absorptivity coefficient (L mol⁻¹ cm⁻¹), a constant specific to the

substance at a given wavelength.

l is the path length of the cuvette (typically 1 cm).

c is the concentration of the substance (mol L⁻¹).

By measuring the absorbance of standard solutions of known concentrations, a calibration

curve can be constructed to determine the concentration of an unknown sample.[3]

Chemical Reaction
The primary chemical reaction involves the complexation of ferric ions with salicylate ions to

form a colored product that can be analyzed spectrophotometrically.

Reactants

ProductSodium Salicylate
(Colorless)

[Fe(Salicylate)]²⁺ Complex
(Violet colored)

+

Ferric Ion (Fe³⁺)
(from FeCl₃, pale yellow)

Click to download full resolution via product page

Caption: Reaction of Sodium Salicylate with Ferric Ion.

Materials and Reagents
Equipment:

UV-Visible Spectrophotometer
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Matched quartz or glass cuvettes (1 cm path length)

Calibrated analytical balance

Volumetric flasks (25 mL, 50 mL, 100 mL, 1000 mL)

Calibrated pipettes (1 mL, 2 mL, 5 mL, 10 mL)

Beakers and other standard laboratory glassware

Chemicals:

Sodium Salicylate (C₇H₅NaO₃), analytical grade

Ferric Chloride (FeCl₃) or Ferric Nitrate (Fe(NO₃)₃·9H₂O), analytical grade

Hydrochloric Acid (HCl), concentrated

Deionized or distilled water

Experimental Protocols
Preparation of Reagents

Ferric Chloride Reagent (1% w/v in 0.1 M HCl):

Prepare a 0.1 M HCl solution by diluting approximately 8.3 mL of concentrated HCl to

1000 mL with deionized water.

Accurately weigh 1.0 g of FeCl₃ and dissolve it in the 0.1 M HCl solution.

Transfer the solution to a 100 mL volumetric flask and make up the volume to the mark

with 0.1 M HCl.[1] Mix thoroughly. This solution should be stored in a dark bottle.

Sodium Salicylate Stock Solution (1000 µg/mL):

Accurately weigh 100 mg of sodium salicylate (previously dried at 105°C for 2 hours).

Dissolve it in a small amount of deionized water in a beaker.
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Quantitatively transfer the solution to a 100 mL volumetric flask.

Make up the volume to the mark with deionized water and mix thoroughly.

Sodium Salicylate Working Standard Solution (100 µg/mL):

Pipette 10.0 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask.

Dilute to the mark with deionized water and mix thoroughly.[1]

Preparation of Calibration Standards
Label a series of 25 mL volumetric flasks as 0, 1, 2, 3, 4, and 5.

Using the 100 µg/mL working standard solution, pipette the volumes indicated in the table

below into the corresponding flasks.

To each flask, add 2.0 mL of the 1% Ferric Chloride reagent.

Dilute each solution to the 25 mL mark with deionized water.

Stopper the flasks and invert several times to ensure thorough mixing. Allow the color to

develop for 10 minutes.

Flask No.
Volume of Working
Standard (100 µg/mL)

Final Concentration
(µg/mL)

0 (Blank) 0.0 mL 0

1 2.5 mL 10

2 5.0 mL 20

3 10.0 mL 40

4 15.0 mL 60

5 20.0 mL 80

Preparation of Unknown Sample
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Prepare a solution of the unknown sample expected to contain sodium salicylate. The

preparation will depend on the sample matrix (e.g., dissolving a tablet, diluting a liquid

formulation).

Perform an initial dilution to bring the expected salicylate concentration into the range of the

calibration curve (10-80 µg/mL).

Pipette a known volume (e.g., 10.0 mL) of the diluted unknown solution into a 25 mL

volumetric flask.

Add 2.0 mL of the 1% Ferric Chloride reagent.

Dilute to the 25 mL mark with deionized water, mix well, and allow 10 minutes for color

development.

Spectrophotometric Measurement
Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the wavelength to the absorbance maximum (λmax) of the iron-salicylate complex, which

is typically between 525 nm and 540 nm.[1][4][5] Perform a scan of one of the standards

(e.g., 40 µg/mL) against the blank to determine the precise λmax on your instrument.

Use the "Blank" solution (Flask 0) to zero the absorbance of the spectrophotometer.

Measure the absorbance of each standard solution (Flasks 1-5) and the prepared unknown

sample solution.

Record the absorbance values.

Data Analysis and Visualization
Construct a Calibration Curve: Plot the measured absorbance (Y-axis) versus the final

concentration (µg/mL) of the standard solutions (X-axis).

Perform Linear Regression: Calculate the equation of the line (y = mx + b) and the

correlation coefficient (R²). A value of R² ≥ 0.995 is generally considered acceptable for a
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linear calibration curve.[2]

Calculate Unknown Concentration: Use the measured absorbance of the unknown sample

(y) and the equation of the line to calculate its concentration (x).

Concentration (x) = (Absorbance of Unknown - b) / m

Remember to account for any dilution factors used during the sample preparation to

determine the concentration in the original, undiluted sample.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.odinity.com/determination-salicylate-via-reaction-feiii/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Measurement & Analysis

Prepare Stock & Reagents
(Salicylate, FeCl₃)

Create Standard Solutions
(Serial Dilution)

Prepare Unknown Sample
(Dilute into range)

Add FeCl₃ Reagent to
Standards & Unknown

Incubate for 10 min
(Color Development)

Set Spectrophotometer to λmax
(e.g., 530 nm)

Measure Absorbance of
Standards & Unknown

Plot Calibration Curve
(Absorbance vs. Conc.)

Calculate Unknown Concentration
(Using linear regression)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10753795?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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